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Compound of Interest

Compound Name: 1-Fluorooctane

Cat. No.: B1361355

1-Fluorooctane: A Technical Guide to Hazards
and Safety

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and associated hazards of all reagents is paramount.
This guide provides an in-depth analysis of the potential hazards and essential safety
precautions for 1-Fluorooctane (CAS No. 463-11-6), a fluorinated alkane used in various
chemical syntheses and as a molecular probe.[1][2][3]

Physicochemical and Hazard Profile

1-Fluorooctane is a colorless liquid with a molecular formula of C8H17F and a molecular
weight of 132.22 g/mol .[1][4] Its physical and chemical properties, along with its hazard
classifications, are summarized in the table below.
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Property Value Source(s)
Physical State Liquid [5]

Boiling Point 142-146 °C [1][2]
Density 0.814 g/mL at 25 °C [11[2]

Flash Point 36.7 °C - 42 °C (closed cup) 21151161171

Refractive Index

n20/D 1.396

[2]

GHS Hazard Pictograms

Flame, Exclamation Mark

[2]7]

GHS Signal Word

Warning

[2](7]

Hazard Statements

H226: Flammable liquid and

vapor

[21141(7]

H315: Causes skin irritation

(21141071

H319: Causes serious eye

irritation

[2]141(7]

H335: May cause respiratory
irritation

[2]141[7]

Hazard Classifications

Flammable Liquid (Category 3)

[21141[7]

Skin Irritation (Category 2)

[21141(7]

Eye Irritation (Category 2A)

[4]115]

Specific Target Organ Toxicity -
Single Exposure (Category 3),

Respiratory System

[2]7]

Toxicological Information

While 1-Fluorooctane is classified as a skin, eye, and respiratory irritant, detailed quantitative
toxicological data, such as LD50 or LC50 values, are not readily available in the reviewed
literature.[5][8] The primary hazards are associated with its flammability and irritant properties.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-81.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB3853645.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB3853645.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-81.pdf
https://www.chemicalbook.com/msds/1H-PERFLUOROOCTANE.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluorooctane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-81.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250090
https://www.benchchem.com/product/b1361355?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-81.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1774114&productDescription=PERFLUORO-N-OCTANE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[4] Chronic exposure may lead to fluoride poisoning (fluorosis), characterized by symptoms

such as weight loss, weakness, anemia, brittle bones, and stiff joints.[8]

Experimental Protocols for Safe Handling

The following protocols are essential for the safe handling and use of 1-Fluorooctane in a

laboratory setting.

Engineering Controls and Work Practices

Ventilation: All work with 1-Fluorooctane should be conducted in a well-ventilated area.[6]
The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

Ignition Sources: Keep the compound away from open flames, hot surfaces, sparks, and
other potential ignition sources.[5] Use non-sparking tools and take precautionary measures
against static discharge.[5][6]

Grounding: Ground and bond containers and receiving equipment to prevent static electricity
buildup.[5]

Hygiene: Do not eat, drink, or smoke in areas where 1-Fluorooctane is handled.[5] Wash
hands thoroughly after handling.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when working with 1-Fluorooctane:

Eye and Face Protection: Wear chemical safety goggles or glasses.[5] A face shield may be
necessary for splash protection.[5]

Hand Protection: Wear appropriate chemical-resistant gloves.[6][9] Nitrile rubber gloves with
a minimum thickness of 0.11 mm and a breakthrough time of at least 480 minutes are
recommended.[9]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[5][9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
appropriate cartridges.[5] A dust mask type N95 (US) may be suitable under certain
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conditions.[2][7]

Storage Procedures

» Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]
e Incompatibilities: Store away from strong oxidizing agents.[8]

o Temperature: Keep cool.

Emergency Procedures

Accidental Release Measures

o Evacuation: Evacuate unnecessary personnel from the area.[5][6]
e Ventilation: Ensure adequate ventilation.[6]
« Ignition Sources: Remove all sources of ignition.[6]

o Containment: Stop the leak if it is safe to do so0.[5] Use an absorbent material like dry sand or
earth to contain the spill.[9]

o Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable
container for disposal.[5]

First Aid Measures

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical help.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5][6]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or
water spray.[5][6]

o Specific Hazards: Thermal decomposition may generate carbon oxides and hydrogen
fluoride.[5][10] Vapors are heavier than air and may form explosive mixtures with air.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][8]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with 1-
Fluorooctane.
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Caption: Workflow for Hazard Mitigation with 1-Fluorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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